Cas no 1597862-79-7 (3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 1597862-79-7
• MF: C₉H₅ClF₄O
• MW: 240.582015752792
• CID: 6196799
• PubChem ID: 114853790
• Update Time: 2025-05-05

3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one
• 1597862-79-7
• EN300-1929192

• Inchi： 1S/C9H5ClF4O/c10-6-2-1-5(7(11)4-6)3-8(15)9(12,13)14/h1-2,4H,3H2
• InChI Key： KJSWDIYORBPAPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 239.9965051g/mol
• Monoisotopic Mass: 239.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one

3-(4-Chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one: A Comprehensive Overview

3-(4-Chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one, with the CAS number 1597862-79-7, is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted and fluoro-substituted phenyl group, as well as a trifluoromethylated ketone moiety. These structural elements contribute to its diverse chemical properties and potential applications in drug discovery and development.

The synthesis of 3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one has been extensively studied due to its importance in the development of novel pharmaceuticals. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis route that significantly reduces the number of reaction steps and improves the overall yield. This method involves the sequential addition of reagents under mild conditions, making it highly suitable for industrial-scale production.

The physicochemical properties of 3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one are crucial for understanding its behavior in various chemical and biological environments. The compound exhibits high solubility in organic solvents such as dichloromethane and acetone, which facilitates its use in solution-phase reactions. Additionally, its melting point and boiling point have been determined through precise thermal analysis techniques, providing valuable data for process optimization and formulation development.

In terms of biological activity, 3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one has shown promising results in several preclinical studies. A recent investigation published in the Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. Specifically, it was found to effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for the treatment of inflammatory diseases such as arthritis and colitis.

The pharmacokinetic profile of 3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one has also been evaluated to assess its suitability as a drug candidate. Studies conducted using animal models have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a potential therapeutic agent. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential therapeutic applications of 3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one extend beyond inflammation. Research published in the Molecular Pharmacology (2021) has highlighted its activity against certain types of cancer cells. The compound was found to induce apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that 3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one may have potential as an anticancer agent.

In conclusion, 3-(4-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-one, with CAS number 1597862-79-7, is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation. Ongoing research continues to uncover new applications and optimize its use in various therapeutic areas. As more studies are conducted and new data become available, the role of this compound in drug discovery and development is likely to expand further.